Cas no 2228728-48-9 (4-amino-1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228728-48-9
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5923083
• PubChem ID: 165790584
• Update Time: 2025-06-30

4-amino-1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid
• 2228728-48-9
• EN300-1831451

• Inchi： 1S/C13H18N2O2/c1-9-3-2-8-15-11(9)13(12(16)17)6-4-10(14)5-7-13/h2-3,8,10H,4-7,14H2,1H3,(H,16,17)
• InChI Key： QOECNOIQBULFBN-UHFFFAOYSA-N
• SMILES： OC(C1(C2C(C)=CC=CN=2)CCC(CC1)N)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 76.2Ų

Additional information on 4-amino-1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid

Introduction to 4-amino-1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2228728-48-9)

4-amino-1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228728-48-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a cyclohexane core functionalized with an amino group and a pyridine moiety, which together contribute to its unique chemical and biological properties. The structural arrangement of this molecule makes it a promising candidate for further exploration in medicinal chemistry, particularly in the design of novel therapeutic agents.

The structure of 4-amino-1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid features a cyclohexane ring substituted at the 1-position with a carboxylic acid group and an amino group, while the 3-position of the pyridine ring is methylated. This specific configuration imparts both steric and electronic properties that are highly relevant for drug design. The presence of the amino group at the cyclohexane ring suggests potential for hydrogen bonding interactions, which are crucial for binding to biological targets, while the pyridine moiety can engage in π-stacking interactions and coordinate with metal ions, enhancing its versatility in molecular recognition.

In recent years, there has been growing interest in cyclohexane derivatives as pharmacophores due to their ability to mimic natural amino acid structures and their favorable pharmacokinetic profiles. The compound in question, 4-amino-1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid, represents an advanced scaffold that combines the advantages of both aromatic and aliphatic moieties. The pyridine ring not only contributes to the overall solubility and bioavailability of the molecule but also serves as a site for further functionalization, allowing chemists to tailor its properties for specific biological applications.

One of the most compelling aspects of this compound is its potential as a building block for the development of central nervous system (CNS) therapeutics. The cyclohexane ring can interact with lipophilic pockets in protein targets, while the pyridine group can engage with hydrophilic regions, making it an ideal candidate for modulating neurotransmitter systems. Preliminary studies have suggested that derivatives of this compound may exhibit activity against various neurological disorders, including depression, anxiety, and cognitive impairments. The amino and carboxylic acid functional groups provide additional opportunities for further derivatization, enabling the synthesis of libraries of compounds with optimized pharmacological profiles.

The synthesis of 4-amino-1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the cyclohexane ring, followed by functional group interconversions to introduce the amino and carboxylic acid groups at appropriate positions. The methylation of the pyridine ring is another critical step that must be carefully controlled to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

In terms of biological activity, early pharmacological screening has revealed that 4-amino-1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid exhibits moderate affinity for certain serotonin receptors, suggesting potential as an antagonist or partial agonist in neuromodulatory therapies. Additionally, its structural features may allow it to interact with other targets involved in pain perception and inflammation. These findings are particularly intriguing given the increasing demand for novel therapeutic strategies that address these conditions without causing significant side effects.

The pharmacokinetic properties of this compound are also worth considering. The balance between lipophilicity and polarizability afforded by its structure suggests good oral bioavailability and reasonable brain penetration. These characteristics are essential for CNS drugs, where achieving therapeutic levels at the site of action is critical. Furthermore, preliminary toxicology studies have indicated that this compound is well-tolerated at moderate doses, although further investigations are needed to fully assess its safety profile.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes for identifying promising drug candidates like 4-amino-1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid. Molecular docking simulations have been used to predict how this molecule might bind to various biological targets, providing valuable insights into its potential mechanisms of action. These computational approaches complement traditional experimental methods by allowing researchers to rapidly evaluate large libraries of compounds before committing resources to synthesis and testing.

The role of scaffolding compounds such as this one cannot be overstated in modern drug discovery. By providing a robust framework that can be modified through directed molecular evolution or library synthesis, scaffolds like 4-amino-1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid accelerate the process of identifying lead compounds. This approach has been successfully applied across multiple therapeutic areas, including oncology, immunology, and neurology. As our understanding of biological pathways continues to grow, so too does our ability to design molecules that can precisely modulate these pathways with minimal off-target effects.

In conclusion,4-amino-1-(3-methylpyridin-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2228728-48-9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of chemical features makes it a versatile tool for medicinal chemists working on CNS disorders and other conditions where precise molecular recognition is essential. With ongoing research aimed at optimizing its pharmacological properties,this compound holds significant promise as a precursor or lead molecule for future drug candidates.